Cas no 6998-09-0 (prop-2-en-1-yl 2-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-7-methyl-5-[4-(methylsulfanyl)phenyl]-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate)

• Product Name: prop-2-en-1-yl 2-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-7-methyl-5-[4-(methylsulfanyl)phenyl]-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• CAS No: 6998-09-0
• MF: C₃₅H₃₀N₄O₄S₂
• MW: 634.767105579376
• CID: 1740354
• PubChem ID: 5258915
• Update Time: 2025-04-21

prop-2-en-1-yl 2-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-7-methyl-5-[4-(methylsulfanyl)phenyl]-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 2-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-7-methyl-5-[4-(methylsulfanyl)phenyl]-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• prop-2-enyl 2-[[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-7-methyl-5-(4-methylsulfanylphenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• DTXSID30413846
• 6998-09-0

• Inchi： 1S/C35H30N4O4S2/c1-5-19-43-34(41)30-22(2)36-35-39(32(30)24-13-17-28(44-4)18-14-24)33(40)29(45-35)20-25-21-38(26-9-7-6-8-10-26)37-31(25)23-11-15-27(42-3)16-12-23/h5-18,20-21,32H,1,19H2,2-4H3
• InChI Key： VHSOAIZUDITDPB-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CN(C3C=CC=CC=3)N=C2C2C=CC(=CC=2)OC)C(N2C1=NC(C)=C(C(=O)OCC=C)C2C1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 634.1711
• Monoisotopic Mass: 634.17084780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 86.02